Cas no 1305874-28-5 (1-{[(tert-butoxy)carbonyl]amino}-3-methylcyclohexane-1-carboxylic acid)

• Product Name: 1-{[(tert-butoxy)carbonyl]amino}-3-methylcyclohexane-1-carboxylic acid
• CAS No: 1305874-28-5
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• MDL: MFCD13337723
• CID: 5559003
• PubChem ID: 53534934
• Update Time: 2026-03-11

1-{[(tert-butoxy)carbonyl]amino}-3-methylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-((tert-butoxycarbonyl)amino)-3-methylcyclohexane-1-carboxylic acid
• 1-{[(tert-butoxy)carbonyl]amino}-3-methylcyclohexane-1-carboxylic acid

• MDL： MFCD13337723
• Inchi： 1S/C13H23NO4/c1-9-6-5-7-13(8-9,10(15)16)14-11(17)18-12(2,3)4/h9H,5-8H2,1-4H3,(H,14,17)(H,15,16)
• InChI Key： QKVQBGLLJNVDFR-UHFFFAOYSA-N
• SMILES： C1(NC(OC(C)(C)C)=O)(C(O)=O)CCCC(C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-{[(tert-butoxy)carbonyl]amino}-3-methylcyclohexane-1-carboxylic acid

Introduction to 1-{[(tert-butoxy)carbonyl]amino}-3-methylcyclohexane-1-carboxylic acid (CAS No. 1305874-28-5)

1-{[(tert-butoxy)carbonyl]amino}-3-methylcyclohexane-1-carboxylic acid (CAS No. 1305874-28-5) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Boc-protected 3-methylcyclohexanecarboxylic acid, is characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protecting group and a cyclohexane ring with a methyl substituent. These properties make it an important intermediate in the synthesis of various bioactive molecules and drug candidates.

The tert-butoxycarbonyl (Boc) protecting group is widely used in organic synthesis to protect the amino group from unwanted reactions. This protection allows for selective functionalization of other parts of the molecule, which is crucial in the stepwise synthesis of complex organic compounds. The Boc group can be easily removed under mild acidic conditions, making it a preferred choice for many synthetic strategies.

The cyclohexane ring with a methyl substituent provides additional steric and electronic properties that can influence the conformation and reactivity of the molecule. These features are particularly important in the design of drugs where specific interactions with biological targets are desired. The presence of the carboxylic acid group further enhances the versatility of this compound, as it can participate in various chemical reactions such as esterification, amide formation, and coupling reactions.

Recent research has highlighted the potential of 1-{[(tert-butoxy)carbonyl]amino}-3-methylcyclohexane-1-carboxylic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a series of antiviral agents targeting RNA-dependent RNA polymerases. The researchers found that the cyclohexane ring and the Boc protection were crucial for achieving high potency and selectivity against viral replication.

Another notable application of this compound is in the field of protein-protein interaction inhibitors. A research team at a leading pharmaceutical company utilized 1-{[(tert-butoxy)carbonyl]amino}-3-methylcyclohexane-1-carboxylic acid to synthesize small molecules that disrupt specific protein-protein interactions involved in cancer progression. The resulting compounds exhibited significant antiproliferative activity in vitro and showed promise in preclinical animal models.

In addition to its applications in drug discovery, 1-{[(tert-butoxy)carbonyl]amino}-3-methylcyclohexane-1-carboxylic acid has also been explored for its potential as a chiral building block in asymmetric synthesis. The chiral center introduced by the methyl substituent on the cyclohexane ring can be exploited to control stereochemistry during subsequent reactions, leading to enantiomerically pure products. This is particularly valuable in the synthesis of chiral drugs where one enantiomer may have therapeutic benefits while the other may be inactive or even harmful.

The synthetic accessibility and functional versatility of 1-{[(tert-butoxy)carbonyl]amino}-3-methylcyclohexane-1-carboxylic acid have made it an attractive target for both academic and industrial research. Several efficient synthetic routes have been developed to produce this compound on a large scale, ensuring its availability for various applications. For example, a recent publication in Organic Letters described a highly stereoselective synthesis method that yields high purity and excellent yields, making it suitable for large-scale production.

In conclusion, 1-{[(tert-butoxy)carbonyl]amino}-3-methylcyclohexane-1-carboxylic acid (CAS No. 1305874-28-5) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, including the Boc protecting group, cyclohexane ring, and carboxylic acid functionality, make it an essential intermediate in the synthesis of bioactive molecules and drug candidates. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern chemical and biological research.